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Compound of Interest

Compound Name: A 839977

Cat. No.: B605059

For research use only. Not for use in diagnostic procedures.

Abstract

Uprosertib (GSK2141795) is a potent, orally bioavailable, ATP-competitive pan-Akt inhibitor that
has been a subject of extensive research in oncology.[1] This document provides a detailed
technical overview of Uprosertib, including its chemical properties, mechanism of action, and
methodologies for its use in preclinical research. It is intended to serve as a comprehensive
resource for researchers, scientists, and professionals in drug development and cancer biology.

Chemical Properties and Identification

Uprosertib is a small molecule inhibitor targeting the serine/threonine protein kinase Akt.[2] Its
chemical and physical properties are summarized below.
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Identifier Value

N-[(2S)-1-amino-3-(3,4-difluorophenyl)propan-2-
IUPAC Name yl]-5-chloro-4-(4-chloro-1-methylpyrazol-5-

yhfuran-2-carboxamide[2]

Synonyms GSK2141795, GSK795[2][3]
CAS Number 1047634-65-0

Molecular Formula C18H16CI2F2N402
Molecular Weight 429.25 g/mol

Mechanism of Action

Uprosertib exerts its anti-neoplastic effects by inhibiting the phosphatidylinositol 3-kinase
(PI3K)/Akt/mammalian target of rapamycin (mTOR) signaling pathway, which is frequently
dysregulated in various human cancers. This pathway is crucial for regulating cell proliferation,
growth, survival, and metabolism.

Uprosertib competitively binds to the ATP-binding pocket of all three Akt isoforms (Aktl, Akt2,
and Akt3), preventing their phosphorylation and subsequent activation. By inhibiting Akt,
Uprosertib effectively blocks the downstream signaling cascade, leading to anti-cancer effects
such as cell cycle arrest and apoptosis.

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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